Cas no 656305-82-7 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-)

• Product Name: [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-
• CAS No: 656305-82-7
• MF: C₁₃H₈Cl₂O
• MW: 251.108021736145
• CID: 511882
• PubChem ID: 2758152
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-
• 3-(3,5-DICHLOROPHENYL)BENZALDEHYDE
• 3',5'-DICHLOROBIPHENYL-3-CARBALDEHYDE
• 3-[3,5-bis(chloranyl)phenyl]benzaldehyde
• AC1MBXIC
• AG-G-47111
• CHEMBL121998
• CTK5C2939
• FT-0644821
• KB-177574
• A835164
• 656305-82-7
• DTXSID20374194
• SCHEMBL412568
• 3',5'-Dichloro-[1,1'-biphenyl]-3-carbaldehyde

• Inchi： 1S/C13H8Cl2O/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-8H
• InChI Key： NYQHTXXDYQXIAM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=O)C=1)Cl

Computed Properties

• Exact Mass: 249.99500
• Monoisotopic Mass: 249.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 391.1°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.626
• PSA: 17.07000
• LogP: 4.47290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls